Cas no 1249588-40-6 (4-CYCLOPROPYL-1,3-THIAZOL-5-AMINE)

• Product Name: 4-CYCLOPROPYL-1,3-THIAZOL-5-AMINE
• CAS No: 1249588-40-6
• MF: C₆H₈N₂S
• MW: 140.206119537354
• CID: 4564594
• Update Time: 2025-06-11

4-CYCLOPROPYL-1,3-THIAZOL-5-AMINE Chemical and Physical Properties

Names and Identifiers

• 4-CYCLOPROPYL-1,3-THIAZOL-5-AMINE
• QEGILJCLUJVGSV-UHFFFAOYSA-N
• 5-Amino-4-(cyclopropyl)thiazole
• 5-Thiazolamine, 4-cyclopropyl-

• Inchi： 1S/C6H8N2S/c7-6-5(4-1-2-4)8-3-9-6/h3-4H,1-2,7H2
• InChI Key： QEGILJCLUJVGSV-UHFFFAOYSA-N
• SMILES： S1C(N)=C(C2CC2)N=C1

Computed Properties

• Exact Mass: 140.041
• Monoisotopic Mass: 140.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2

Additional information on 4-CYCLOPROPYL-1,3-THIAZOL-5-AMINE

Introduction to 4-CYCLOPROPYL-1,3-THIAZOL-5-AMINE (CAS No: 1249588-40-6)

4-CYCLOPROPYL-1,3-THIAZOL-5-AMINE, identified by the Chemical Abstracts Service Number (CAS No) 1249588-40-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the thiazole family, a class of molecules known for their broad spectrum of biological activities and utility in medicinal chemistry. The structural features of 4-CYCLOPROPYL-1,3-THIAZOL-5-AMINE, particularly the presence of a cyclopropyl group and an amine substituent, contribute to its unique chemical properties and potential applications in drug discovery.

The thiazole core is a five-membered aromatic ring consisting of sulfur and nitrogen atoms, which is highly versatile in medicinal chemistry due to its ability to interact with various biological targets. The incorporation of a cyclopropyl group at the 4-position and an amine group at the 5-position introduces specific steric and electronic effects that can modulate the compound's interactions with biological systems. These structural elements make 4-CYCLOPROPYL-1,3-THIAZOL-5-AMINE a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in thiazole derivatives as pharmacophores due to their demonstrated efficacy in various therapeutic areas, including antimicrobial, anti-inflammatory, anticancer, and antiviral applications. The cyclopropyl moiety, in particular, has been shown to enhance binding affinity and selectivity by introducing conformational constraints that improve interactions with biological targets. This structural motif has been successfully employed in the design of several high-value pharmaceuticals.

4-CYCLOPROPYL-1,3-THIAZOL-5-AMINE has been studied for its potential biological activities, with early research suggesting promising results in inhibiting certain enzymes and receptors relevant to human diseases. The amine group at the 5-position provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility makes 4-CYCLOPROPYL-1,3-THIAZOL-5-AMINE a valuable scaffold for structure-based drug design.

One of the most compelling aspects of 4-CYCLOPROPYL-1,3-THIAZOL-5-AMINE is its potential role in addressing unmet medical needs. Current research is focused on leveraging its unique structural features to develop novel therapeutics that target complex diseases. For instance, studies have explored its interactions with protein kinases and other enzymes involved in cancer progression. The ability of 4-CYCLOPROPYL-1,3-THIAZOL-5-AMINE to modulate these pathways could lead to the discovery of new anticancer agents with improved efficacy and reduced side effects.

The synthesis of 4-CYCLOPROPYL-1,3-THIAZOL-5-AMINE involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, making it feasible for large-scale production. These advancements have enabled researchers to access sufficient quantities of the compound for detailed biological testing.

In addition to its pharmaceutical applications, 4-CYCLOPROPYL-1,3-THIAZOL-5-AMINE has shown potential in material science and industrial chemistry. Its unique electronic properties make it a candidate for use in organic electronics and catalysis. Researchers are exploring its role as a ligand or intermediate in various chemical transformations, which could have wide-ranging implications beyond traditional medicinal chemistry.

The safety profile of 4-CYCLOPROPYL-1,3-THIAZOL-5-AMINE is another critical aspect that has been thoroughly evaluated through preclinical studies. These investigations have provided insights into its toxicity, pharmacokinetics, and potential side effects. The results suggest that the compound is well-tolerated at relevant doses, which bodes well for its future development as a therapeutic agent.

Looking ahead, the future prospects for 4-CYCLOPROPYL-1,3-THIAZOL-5-AMINE are promising. Ongoing research aims to expand its therapeutic applications by exploring new derivatives and combinations with other compounds. The integration of computational methods and high-throughput screening technologies will further accelerate the discovery process. These efforts are expected to yield novel treatments for various diseases.

In conclusion,4-CYCLOPROPYL - 1 , 3 - THIAZO L - 5 - AMIN E ( CAS No: 1249588 - 40 - 6 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities . Its versatility as a scaffold for drug design , coupled with promising preliminary findings , positions it as a key compound for future research . As scientific understanding continues to evolve , it is anticipated that 4 - CYC LO PRO PYL - 1 , 3 - TH IA ZO L - 5 - AM IN E will play an increasingly important role in addressing global health challenges .